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carboxylic acid

CAS No.: 56545-53-0

Cat. No.: B1268932

Get Quote

Introduction:

3-Acetylamino-1H-indole-2-carboxylic acid belongs to the broad class of indole-2-carboxylic

acid derivatives, a scaffold of significant interest in medicinal chemistry. While specific data on

the mechanism of action for 3-acetylamino-1H-indole-2-carboxylic acid is not extensively

documented in publicly available literature, the indole-2-carboxylic acid core is a key

pharmacophore in a variety of biologically active molecules. This guide provides an in-depth

overview of the established mechanisms of action for several classes of indole-2-carboxylic

acid derivatives, offering insights into their potential therapeutic applications. The information

presented is intended for researchers, scientists, and professionals in the field of drug

development.

I. Inhibition of HIV-1 Integrase
A prominent area of research for indole-2-carboxylic acid derivatives is their role as inhibitors of

HIV-1 integrase, an essential enzyme for viral replication. These compounds act as integrase

strand transfer inhibitors (INSTIs).
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Mechanism of Action:

The core mechanism involves the chelation of two magnesium ions (Mg2+) within the catalytic

site of the HIV-1 integrase. This interaction is crucial for inhibiting the strand transfer step of

viral DNA integration into the host genome. The indole nucleus and the C2-carboxyl group of

the indole-2-carboxylic acid scaffold are critical for this metal-chelating activity.[1][2][3]

Additionally, substituents at various positions on the indole ring can form further interactions,

such as π–π stacking with viral DNA, which enhances the inhibitory potency.[1][2]

Quantitative Data:

Compound Class Target IC50 Reference

Indole-2-carboxylic

acid derivatives
HIV-1 Integrase 0.13 µM to 6.85 µM [2]

Compound 17a HIV-1 Integrase 3.11 µM [1]

Compound 20a HIV-1 Integrase 0.13 µM [3]

Experimental Protocols:

HIV-1 Integrase Inhibition Assay: The inhibitory effect of the compounds on the strand

transfer activity of HIV-1 integrase is typically evaluated using a bioassay. This often involves

measuring the integration of a labeled substrate DNA into a target DNA in the presence of

the purified enzyme and the test compounds. The concentration at which the compound

inhibits 50% of the enzyme activity is determined as the IC50 value.[2]

Molecular Docking: Computational studies, such as molecular docking, are employed to

predict and analyze the binding modes of the indole-2-carboxylic acid derivatives within the

active site of HIV-1 integrase. This helps in understanding the key interactions, including the

chelation with Mg2+ ions and interactions with surrounding amino acid residues and viral

DNA.[1][2][3]

Signaling Pathway Diagram:
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HIV-1 Integrase Inhibition by Indole-2-carboxylic Acid Derivatives.

II. Antagonism of the Cysteinyl Leukotriene
Receptor 1 (CysLT1)
Certain 3-substituted 1H-indole-2-carboxylic acid derivatives have been identified as potent

and selective antagonists of the CysLT1 receptor. These compounds show potential for the

treatment of asthma and other inflammatory conditions.

Mechanism of Action:

Cysteinyl leukotrienes (CysLTs) are inflammatory mediators that exert their effects by binding to

CysLT receptors. The indole-2-carboxylic acid derivatives act as competitive antagonists at the
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CysLT1 receptor, preventing the binding of endogenous ligands like LTD4. The indole-2-

carboxylic acid moiety, along with a hydrophobic group at the 3-position, are considered

essential pharmacophores for this antagonist activity.[4]

Quantitative Data:

Compound Target IC50 Reference

Indole derivative 1 CysLT1 0.66 ± 0.19 µM [4]

Compound 17k CysLT1 0.0059 ± 0.0011 µM [4]

Compound 17k CysLT2 15 ± 4 µM [4]

Experimental Protocols:

Calcium Mobilization Assay: The antagonist activity of the compounds is assessed by

measuring their ability to inhibit the increase in intracellular calcium concentration induced by

a CysLT1 agonist in cells expressing the receptor. The IC50 value represents the

concentration of the antagonist that causes a 50% inhibition of the agonist-induced

response.[4]

Chemotaxis Assay: The effect of the compounds on CysLT1-mediated cell migration is

evaluated. This assay measures the ability of the compounds to block the chemotactic

response of cells towards a CysLT1 agonist.[4]

Signaling Pathway Diagram:
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CysLT1 Receptor Antagonism by Indole-2-carboxylic Acid Derivatives.

III. Inhibition of Cytosolic Phospholipase A2 (cPLA2)
3-Acylindole-2-carboxylic acids have been shown to be effective inhibitors of cytosolic

phospholipase A2 (cPLA2), an enzyme involved in the release of arachidonic acid, a precursor

to inflammatory mediators.

Mechanism of Action:

These derivatives inhibit the activity of cPLA2, thereby reducing the production of arachidonic

acid and its downstream metabolites, such as prostaglandins and leukotrienes. The inhibitory

potency is influenced by the length of the acyl chain at the 3-position of the indole ring.[5]

Quantitative Data:
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Compound Target IC50 Reference

1-[2-(4-

carboxyphenoxy)ethyl]

-3-dodecanoylindole-

2-carboxylic acid

(29b)

cPLA2 0.5 µM [5]

Arachidonyl

trifluoromethyl ketone

(standard inhibitor)

cPLA2 11 µM [5]

Experimental Protocols:

cPLA2 Inhibition Assay: The inhibitory activity is determined by measuring the release of

arachidonic acid from platelets stimulated with a calcium ionophore in the presence of the

test compounds. The reduction in arachidonic acid release is quantified to determine the

IC50 value.[5][6]

Experimental Workflow Diagram:
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Workflow for cPLA2 Inhibition Assay.

IV. Targeting of 14-3-3η Protein
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More recently, 1H-indole-2-carboxylic acid derivatives have been developed as small-molecule

inhibitors targeting the 14-3-3η protein, which is implicated in the pathogenesis of liver cancer.

Mechanism of Action:

These compounds are designed to bind to the 14-3-3η protein, disrupting its interactions with

other proteins involved in cell signaling pathways that promote cancer cell proliferation and

survival. By inhibiting 14-3-3η, these derivatives can induce cell cycle arrest and apoptosis in

liver cancer cells.[7]

Experimental Protocols:

Anti-proliferation Assays: The inhibitory activity of the compounds on the growth of various

human liver cancer cell lines is evaluated using standard cell viability assays.[7]

Western Blot Analysis: This technique is used to investigate the molecular mechanism by

which the compounds exert their anti-proliferative effects, for example, by examining

changes in the expression levels of proteins involved in cell cycle regulation and apoptosis.

[7]

Molecular Docking: Computational modeling is used to predict and analyze the binding

affinity and interactions of the compounds with the 14-3-3η protein.[7]

Logical Relationship Diagram:
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Logical Flow of 14-3-3η Protein Inhibition.

Conclusion:

The indole-2-carboxylic acid scaffold is a versatile platform for the development of novel

therapeutic agents with diverse mechanisms of action. While the specific biological activity of 3-
acetylamino-1H-indole-2-carboxylic acid remains to be fully elucidated, the extensive

research on its structural analogs highlights several promising avenues for investigation. The

demonstrated activities of indole-2-carboxylic acid derivatives as inhibitors of HIV-1 integrase,

antagonists of the CysLT1 receptor, inhibitors of cPLA2, and modulators of the 14-3-3η protein

underscore the significant potential of this chemical class in addressing a range of diseases.
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Further research into the structure-activity relationships of 3-substituted indole-2-carboxylic

acids will be crucial for the design and development of new and effective therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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